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Compound of Interest

Compound Name: Magnesium acetate

Cat. No.: B085918 Get Quote

An In-depth Technical Guide to the Properties of Magnesium Acetate: Anhydrous vs.

Tetrahydrate

For researchers, scientists, and drug development professionals, selecting the appropriate salt

form of a compound is a critical decision that can impact stability, solubility, and bioavailability.

Magnesium acetate, a key source of magnesium ions, is commonly available in two forms:

anhydrous (Mg(C₂H₃O₂)₂) and tetrahydrate (Mg(CH₃COO)₂ · 4H₂O). Understanding the distinct

physical and chemical properties of each is essential for successful formulation and

application. This guide provides a detailed comparison of these two forms, including their

physicochemical properties, methods of characterization, and applications in research and

pharmaceutical development.

Core Physicochemical Properties: A Comparative
Analysis
The primary distinction between the two forms is the presence of four molecules of water of

crystallization in the tetrahydrate form.[1] This hydration significantly influences the compound's

molecular weight, thermal stability, and crystal structure. Both forms present as white,

hygroscopic crystals with a faint odor of acetic acid and are readily soluble in water.[1][2] The

anhydrous form, being deliquescent, has a strong affinity for moisture and must be stored

accordingly to prevent hydration.[1][3]
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The following tables summarize the key quantitative properties of magnesium acetate
anhydrous and tetrahydrate, compiled from various sources.

Table 1: General and Physical Properties

Property
Magnesium Acetate
Anhydrous

Magnesium Acetate
Tetrahydrate

CAS Number 142-72-3[1] 16674-78-5[1]

Chemical Formula Mg(C₂H₃O₂)₂[1] Mg(CH₃COO)₂ · 4H₂O[1]

Molecular Weight 142.39 g/mol [2][4] 214.45 g/mol [5]

Appearance
White, crystalline, deliquescent

solid[3][6]

Colorless monoclinic crystals

or white crystalline powder[7]

[8][9]

Density
1.507 g/cm³ (alpha-form),

1.502 g/cm³ (beta-form)[8]
1.454 g/cm³[5][8][9]

Crystal Structure
Orthorhombic (alpha-form),

Triclinic (beta-form)[8]
Monoclinic[9][10]

Table 2: Thermal and Solubility Properties
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Property
Magnesium Acetate
Anhydrous

Magnesium Acetate
Tetrahydrate

Melting Point 323 °C (Decomposes)[4][8] 80 °C[1][8][9][11]

Decomposition
Decomposes to magnesium

oxide (MgO) upon heating[1][3]

Dehydrates to anhydrous salt

at 134 °C; further heating

leads to decomposition into

MgO[8][9][12]

Water Solubility Freely soluble[4][6]
Highly soluble (120 g/100 mL

at 15 °C)[8][9]

Other Solubilities Freely soluble in alcohol[4]
Very soluble in methanol and

ethanol[8][9]

pH of Solution ~8 - 10 (1% solution)[6] 7.5 - 8.5 (5% solution)[7]

Relationship Between Anhydrous and Tetrahydrate
Forms
The two forms are interconvertible through hydration and dehydration processes. The

tetrahydrate, when heated, loses its water molecules to form the anhydrous salt before

eventual decomposition. Conversely, the anhydrous form readily absorbs atmospheric moisture

to become hydrated.
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Magnesium Acetate Anhydrous
Mg(C₂H₃O₂)₂

Magnesium Acetate Tetrahydrate
Mg(CH₃COO)₂ · 4H₂O

Hydration
(Exposure to Moisture)  

  Dehydration
  (Heat, ~134°C)
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Magnesium Acetate
Tetrahydrate Sample

Heat in TGA/DSC Instrument
(Nitrogen Atmosphere)

Mass Loss 1:
Dehydration (Loses 4 H₂O)

~80-134°C

Formation of Anhydrous
Magnesium Acetate

Mass Loss 2:
Decomposition

~323°C

Final Residue:
Magnesium Oxide (MgO)
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Raw Material Sourcing & QC

Formulation Process

Final Product

API

Sterile Compounding
of Parenteral Solution

Other Excipients
(Dextrose, Amino Acids, etc.)

Magnesium Acetate Tetrahydrate
(Low Endotoxin Grade)

Sterile Filtration

Intravenous Infusion Bag

Patient Administration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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